Cas no 667437-86-7 (2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde)

2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde structure
667437-86-7 structure
Product Name:2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde
CAS No:667437-86-7
MF:C15H12ClFO3
MW:294.705387115479
MDL:MFCD03422403
CID:866848
PubChem ID:329819304
Update Time:2025-04-19

2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Chloro-6-fluorobenzyl)oxy)-3-methoxybenzaldehyde
    • 2-[(2-Chloro-6-fluorobenzyl)oxy]-3-methoxybenzaldehyde
    • 2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde
    • VS-04136
    • F3099-6635
    • DTXSID50352788
    • AKOS000273736
    • MFCD03422403
    • CS-0313449
    • 2-[(2-Chloro-6-fluorobenzyl)oxy]-3-methoxybenzaldehyde, AldrichCPR
    • 667437-86-7
    • MDL: MFCD03422403
    • Inchi: 1S/C15H12ClFO3/c1-19-14-7-2-4-10(8-18)15(14)20-9-11-12(16)5-3-6-13(11)17/h2-8H,9H2,1H3
    • InChI Key: SXISDYXEVMIZPC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1COC1C(=CC=CC=1C=O)OC)F

Computed Properties

  • Exact Mass: 294.0459001g/mol
  • Monoisotopic Mass: 294.0459001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.304
  • Boiling Point: 409.2°C at 760 mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.585
  • PSA: 35.53000
  • LogP: 3.87920

2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde Security Information

2-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde Pricemore >>

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